Cas no 2306264-63-9 (6-phenyl-5λ?-thia-4-azaspiro[2.5]octane 5,5-dioxide)

• Product Name: 6-phenyl-5λ?-thia-4-azaspiro[2.5]octane 5,5-dioxide
• CAS No: 2306264-63-9
• MF: C₁₂H₁₅NO₂S
• MW: 237.31800198555
• CID: 5290330
• Update Time: 2025-06-12

6-phenyl-5λ?-thia-4-azaspiro[2.5]octane 5,5-dioxide Chemical and Physical Properties

Names and Identifiers

• 5-Thia-4-azaspiro[2.5]octane, 6-phenyl-, 5,5-dioxide
• 6-phenyl-5λ?-thia-4-azaspiro[2.5]octane 5,5-dioxide

• Inchi： 1S/C12H15NO2S/c14-16(15)11(10-4-2-1-3-5-10)6-7-12(13-16)8-9-12/h1-5,11,13H,6-9H2
• InChI Key： RCPSXSWECOGTHX-UHFFFAOYSA-N
• SMILES： C1C2(CCC(C3=CC=CC=C3)S(=O)(=O)N2)C1

Additional information on 6-phenyl-5λ?-thia-4-azaspiro[2.5]octane 5,5-dioxide

Introduction to 6-Phenyl-5λ^?-Thia-4-Azaspiro[2.5]Octane 5,5-Dioxide (CAS No. 2306264-63-9)

6-Phenyl-5λ^?-thia-4-azaspiro[2.5]octane 5,5-dioxide, with the CAS number 2306264-63-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are known for their unique structural features and potential biological activities. The spirocyclic framework provides a rigid and conformationally restricted structure, which can enhance the binding affinity and selectivity of the molecule towards specific biological targets.

The chemical structure of 6-phenyl-5λ^?-thia-4-azaspiro[2.5]octane 5,5-dioxide is characterized by a spirocyclic core with a thiadiazole moiety and a phenyl substituent. The presence of the thiadiazole ring introduces sulfur and nitrogen atoms, which can participate in various types of interactions, such as hydrogen bonding and π-stacking, with biological macromolecules. The phenyl group adds hydrophobicity and aromatic character to the molecule, which can influence its pharmacokinetic properties and biological activity.

Recent studies have highlighted the potential of 6-phenyl-5λ^?-thia-4-azaspiro[2.5]octane 5,5-dioxide in various therapeutic areas. One of the most promising applications is in the field of anticancer drug development. Research has shown that this compound exhibits significant antiproliferative activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action is believed to involve the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway.

In addition to its anticancer properties, 6-phenyl-5λ^?-thia-4-azaspiro[2.5]octane 5,5-dioxide has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in activated immune cells. This suggests that it may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 6-phenyl-5λ^?-thia-4-azaspiro[2.5]octane 5,5-dioxide has been studied using both in vitro and in vivo models. Preliminary data indicate that this compound has good oral bioavailability and a favorable metabolic stability profile. These properties are crucial for ensuring that the drug reaches its intended target site at therapeutic concentrations without being rapidly metabolized or excreted from the body.

To further explore the therapeutic potential of 6-phenyl-5λ^?-thia-4-azaspiro[2.5]octane 5,5-dioxide, several preclinical studies have been conducted using animal models. These studies have shown that the compound can effectively reduce tumor growth in xenograft models of human cancer and alleviate inflammation in models of inflammatory diseases. The safety profile of this compound has also been evaluated, with no significant toxicity observed at therapeutic doses.

In conclusion, 6-phenyl-5λ^?-thia-4-azaspiro[2.5]octane 5,5-dioxide (CAS No. 2306264-63-9) is a promising compound with a unique chemical structure and a broad range of potential therapeutic applications. Its antiproliferative and anti-inflammatory activities make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research aims to optimize its pharmacological properties and advance it towards clinical trials for various diseases.